Cas no 97164-96-0 (azepane-4-carboxylic acid)

azepane-4-carboxylic acid structure
azepane-4-carboxylic acid structure
Product Name:azepane-4-carboxylic acid
CAS No:97164-96-0
Molecular Formula:C7H13NO2
Molecular Weight:143.18362
MDL:MFCD17015909
CID:800832
PubChem ID:20139928

azepane-4-carboxylic acid Properties

Names and Identifiers

    • 1H-Azepine-4-carboxylicacid, hexahydro-
    • 1H-Azepine-4-carboxylicacid,hexahydro-(9CI)
    • azepane-4-carboxylic acid
    • Hexahydro-1H-azepine-4-carboxylic acid
    • AZEPANE-4-CARBOXYLICACID
    • Perhydro-azepine-4-carboxylic acid
    • AKOS006358087
    • PB15253
    • 97164-96-0
    • MFCD17015909
    • CS-0049915
    • AS-33499
    • XDA16496
    • EN300-814373
    • 1H-AZEPINE-4-CARBOXYLIC ACID, HEXAHYDRO-
    • BCVGGQNBSCMMPV-UHFFFAOYSA-N
    • SY097613
    • DTXSID00602902
    • SCHEMBL444522
    • HEXAHYDRO-1H-AZEPINE-4-CARBOXYLIC ACID
    • AZEPANE-4-CARBOXYLIC ACID
    • MDL: MFCD17015909
    • InChIKey: BCVGGQNBSCMMPV-UHFFFAOYSA-N
    • Inchi: InChI=1S/C7H13NO2/c9-7(10)6-2-1-4-8-5-3-6/h6,8H,1-5H2,(H,9,10)
    • SMILES: OC(=O)C1CCCNCC1

Computed Properties

  • Exact Mass: 143.094628657g/mol
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 143.094628657g/mol
  • Heavy Atom Count: 10
  • Complexity: 125
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -2.7
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • Boiling Point: 280.9±33.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C
  • Flash Point: 123.7±25.4 °C
  • Density: 1.1±0.1 g/cm3

azepane-4-carboxylic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P006NWF-100mg
azepane-4-carboxylic acid
97164-96-0 98%
100mg
$59.00 2025-02-21
A2B Chem LLC
AD10111-100mg
Hexahydro-1h-azepine-4-carboxylic acid
97164-96-0 98%
100mg
$43.00 2024-07-18
Aaron
AR006O4R-100mg
Azepane-4-carboxylic acid
97164-96-0 97%
100mg
$40.00 2025-01-23
abcr
AB453325-1 g
Hexahydro-1H-azepine-4-carboxylic acid, 95%; .
97164-96-0 95%
1g
€454.40 2023-07-18
Advanced ChemBlocks
C-2768-250MG
Hexahydro-1H-azepine-4-carboxylic acid
97164-96-0 97%
250MG
$90 2023-09-15
Alichem
A449042485-1g
Azepane-4-carboxylic acid
97164-96-0 95%
1g
$415.80 2023-08-31
Ambeed
A448498-100mg
Azepane-4-carboxylic acid
97164-96-0 98%
100mg
$64.0 2025-03-05
Crysdot LLC
CD11001868-1g
Azepane-4-carboxylic acid
97164-96-0 95+%
1g
$420 2024-07-19
Enamine
EN300-814373-0.05g
azepane-4-carboxylic acid
97164-96-0 95%
0.05g
$149.0 2024-05-21
eNovation Chemicals LLC
D494567-1G
azepane-4-carboxylic acid
97164-96-0 97%
1G
$260 2022-09-05

azepane-4-carboxylic acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:97164-96-0)azepane-4-carboxylic acid
A858644
Purity:99%
Quantity:1g
Price($):170.0